Cas no 124831-77-2 (Lonomycin A,23,27-didemethoxy-11-O-demethyl-29-O-methyl-, monosodium salt (9CI))
124831-77-2 structure
Product Name:Lonomycin A,23,27-didemethoxy-11-O-demethyl-29-O-methyl-, monosodium salt (9CI)
CAS No:124831-77-2
MF:C42H71NaO12
MW:790.995725870132
CID:206373
PubChem ID:23693540
Update Time:2025-04-19
Lonomycin A,23,27-didemethoxy-11-O-demethyl-29-O-methyl-, monosodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
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- Lonomycin A,23,27-didemethoxy-11-O-demethyl-29-O-methyl-, monosodium salt (9CI)
- 1,6-Dioxaspiro[4.5]decane,lonomycin A deriv.
- sodium,2-[2-hydroxy-6-[1-[7-hydroxy-2-[5-[5-(6-methoxy-3,5,6-trimethyloxan-2-yl)-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-4-methoxy-3,5-dimethyloxan
- 11-O-Demethyl-23,27-didemethoxy-29-O-methyllonomycin A sodium salt
- 124831-77-2
- DTXSID30924942
- 29-Deoxy-29-methoxymutalomycin sodium salt
- Sodium 2,4,6-trideoxy-7-(1-{9-hydroxy-2-[5'-(6-methoxy-3,5,6-trimethyloxan-2-yl)-2,3'-dimethyl[2,2'-bioxolan]-5-yl]-2,8-dimethyl-1,6-dioxaspiro[4.5]decan-7-yl}ethyl)-2,4,6-trimethyl-5-O-methylhept-3-ulopyranosonate
- Lonomycin A, 11-O-demethyl-23,27-didemethoxy-29-O-methyl-, monosodium salt
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- Inchi: 1S/C42H72O12.Na/c1-21-18-23(3)40(11,48-13)51-32(21)30-19-22(2)36(49-30)39(10)15-14-31(50-39)38(9)16-17-41(54-38)20-29(43)24(4)33(52-41)25(5)34-26(6)35(47-12)27(7)42(46,53-34)28(8)37(44)45;/h21-36,43,46H,14-20H2,1-13H3,(H,44,45);/q;+1/p-1
- InChI Key: MJYBVBCWXXTSOB-UHFFFAOYSA-M
- SMILES: [Na+].O1C2(CC(C(C)C(C(C)C3C(C)C(C(C)C(C(C(=O)[O-])C)(O)O3)OC)O2)O)CCC1(C)C1CCC(C)(C2C(C)CC(C3C(C)CC(C)C(C)(OC)O3)O2)O1
Computed Properties
- Exact Mass: 790.48432198g/mol
- Monoisotopic Mass: 790.48432198g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 55
- Rotatable Bond Count: 9
- Complexity: 1360
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 21
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 154Ų
Lonomycin A,23,27-didemethoxy-11-O-demethyl-29-O-methyl-, monosodium salt (9CI) Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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